Cas no 2138131-14-1 (3-Pyridinecarbonitrile, 2-fluoro-6-propyl-)

3-Pyridinecarbonitrile, 2-fluoro-6-propyl-, is a fluorinated pyridine derivative with a nitrile functional group, offering versatile reactivity for synthetic applications. Its structure combines electron-withdrawing (fluoro and cyano) and alkyl (propyl) substituents, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and binding affinity in bioactive molecules, while the nitrile group serves as a precursor for further functionalization, such as hydrolysis to carboxylic acids or conversion to heterocycles. The propyl chain contributes lipophilicity, influencing solubility and bioavailability. This compound is particularly useful in medicinal chemistry for designing kinase inhibitors and other targeted therapeutics.
3-Pyridinecarbonitrile, 2-fluoro-6-propyl- structure
2138131-14-1 structure
Product Name:3-Pyridinecarbonitrile, 2-fluoro-6-propyl-
CAS No:2138131-14-1
MF:C9H9FN2
MW:164.179565191269
CID:5279313
Update Time:2025-06-11

3-Pyridinecarbonitrile, 2-fluoro-6-propyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 2-fluoro-6-propyl-
    • Inchi: 1S/C9H9FN2/c1-2-3-8-5-4-7(6-11)9(10)12-8/h4-5H,2-3H2,1H3
    • InChI Key: CSTXDFMYOPLXJQ-UHFFFAOYSA-N
    • SMILES: C1(F)=NC(CCC)=CC=C1C#N

3-Pyridinecarbonitrile, 2-fluoro-6-propyl- Pricemore >>

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Additional information on 3-Pyridinecarbonitrile, 2-fluoro-6-propyl-

Recent Advances in the Study of 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- (CAS: 2138131-14-1) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- (CAS: 2138131-14-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- as a key intermediate in the synthesis of novel bioactive molecules. Its fluorine and propyl substituents contribute to its enhanced stability and binding affinity, making it a promising candidate for targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of certain kinase enzymes involved in inflammatory pathways.

In addition to its inhibitory properties, 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- has been explored for its potential in cancer therapy. Preclinical studies have shown that derivatives of this compound exhibit potent anti-proliferative effects against various cancer cell lines, including those resistant to conventional treatments. The mechanism of action appears to involve the disruption of cellular signaling pathways critical for tumor growth and survival.

The synthesis of 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- has also been optimized in recent years, with researchers developing more efficient and scalable methods. A 2022 paper in Organic Process Research & Development described a novel catalytic approach that significantly improves yield and reduces environmental impact, addressing key challenges in large-scale production.

Despite these advancements, challenges remain in fully elucidating the pharmacokinetic and pharmacodynamic profiles of 3-Pyridinecarbonitrile, 2-fluoro-6-propyl-. Ongoing research is focused on improving its bioavailability and reducing potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Pyridinecarbonitrile, 2-fluoro-6-propyl- (CAS: 2138131-14-1) represents a versatile and promising compound in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for developing next-generation therapeutics. Future research should prioritize further optimization and validation to unlock its full potential in addressing unmet medical needs.

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